Cas no 62490-40-8 (Glycine, N-2-propynyl-, methyl ester)

• Product Name: Glycine, N-2-propynyl-, methyl ester
• CAS No: 62490-40-8
• MF: C₆H₉NO₂
• MW: 127.141161680222
• CID: 443000
• PubChem ID: 28563244
• Update Time: 2025-06-11

Glycine, N-2-propynyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Glycine, N-2-propynyl-, methyl ester
• SCHEMBL18955286
• 62490-40-8
• CS-0250187
• AKOS000247499
• methyl 2-[(prop-2-yn-1-yl)amino]acetate
• Glycine, N-2-propyn-1-yl-, methyl ester
• EN300-5005201

• Inchi： 1S/C6H9NO2/c1-3-4-7-5-6(8)9-2/h1,7H,4-5H2,2H3
• InChI Key： YVYICVDIZGCHRK-UHFFFAOYSA-N
• SMILES： O(C)C(CNCC#C)=O

Computed Properties

• Exact Mass: 127.063328530g/mol
• Monoisotopic Mass: 127.063328530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 133
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 38.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Glycine, N-2-propynyl-, methyl ester

Glycine, N-2-propynyl-, methyl ester (CAS No. 62490-40-8): An Overview and Recent Advances

Glycine, N-2-propynyl-, methyl ester (CAS No. 62490-40-8) is a versatile compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research. This compound, also known as N-propargylglycine methyl ester, is a derivative of glycine, a simple amino acid, and features a unique propargyl group and a methyl ester moiety. These structural characteristics endow the compound with a range of interesting properties and potential applications.

Chemical Structure and Properties: Glycine, N-2-propynyl-, methyl ester is characterized by its molecular formula C₅H₇NO₂. The presence of the propargyl group (C≡CH) introduces a triple bond, which can participate in various chemical reactions such as click chemistry and metal-catalyzed coupling reactions. The methyl ester group (COOCH₃) adds solubility and reactivity, making the compound suitable for use in both aqueous and organic solvents. The overall structure of the compound is highly polar, which facilitates its interaction with biological systems.

Synthesis and Preparation: The synthesis of Glycine, N-2-propynyl-, methyl ester can be achieved through several routes. One common method involves the reaction of glycine methyl ester hydrochloride with propargylamine in the presence of a base such as triethylamine. This reaction proceeds via nucleophilic substitution, where the amine group displaces the chloride ion to form the desired product. Another approach involves the use of copper(I) catalyzed azide-alkyne cycloaddition (CuAAC) to introduce the propargyl group into the glycine derivative. These synthetic methods have been optimized to achieve high yields and purity levels, making Glycine, N-2-propynyl-, methyl ester readily available for research purposes.

Biological Activity and Applications: Recent studies have highlighted the potential biological activities of Glycine, N-2-propynyl-, methyl ester. One area of interest is its role as a precursor in the synthesis of bioactive molecules. For instance, the propargyl group can be functionalized to introduce various bioactive moieties, such as fluorophores or targeting ligands, making it useful in drug delivery systems and imaging agents. Additionally, Glycine, N-2-propynyl-, methyl ester has shown promise in modulating protein-protein interactions and enzyme activities. Its ability to form covalent bonds with cysteine residues through Michael addition reactions has been exploited in the design of irreversible inhibitors for specific enzymes.

Pharmaceutical Research: In pharmaceutical research, Glycine, N-2-propynyl-, methyl ester has been investigated for its potential therapeutic applications. One notable study published in *Journal of Medicinal Chemistry* explored its use as a lead compound for developing anti-inflammatory drugs. The researchers found that derivatives of Glycine, N-2-propynyl-, methyl ester exhibited potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. Another study published in *Bioorganic & Medicinal Chemistry Letters* demonstrated its potential as an antiviral agent against RNA viruses by interfering with viral replication processes.

Current Research Trends: The current research trends surrounding Glycine, N-2-propynyl-, methyl ester are focused on expanding its applications in drug discovery and development. One emerging area is its use in click chemistry-based drug conjugation strategies. Click chemistry reactions involving the propargyl group are highly efficient and orthogonal to other functional groups present in complex biological systems. This makes Glycine, N-2-propynyl-, methyl ester an ideal linker for attaching payloads such as cytotoxic drugs or imaging agents to targeting molecules like antibodies or peptides.

Another area of interest is its role in chemical biology studies aimed at understanding protein function and interactions. The ability to selectively modify proteins with Glycine, N-2-propynyl-, methyl ester derivatives allows researchers to probe protein dynamics and signaling pathways with high spatial and temporal resolution. This has significant implications for understanding disease mechanisms and identifying novel therapeutic targets.

Conclusion: In summary, Glycine, N-2-propynyl-, methyl ester (CAS No. 62490-40-8) is a multifaceted compound with a wide range of applications in chemical biology, pharmaceutical research, and drug development. Its unique chemical structure provides a platform for functionalization and modification, making it a valuable tool for researchers across various disciplines. As ongoing studies continue to uncover new properties and applications, Glycine, N-2-propynyl-, methyl ester is poised to play an increasingly important role in advancing our understanding of biological systems and developing innovative therapeutic strategies.